Cas no 851800-57-2 (1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851800-57-2
• MF: C₁₈H₁₅BrN₂O₃S
• MW: 419.292302370071
• CID: 5798662
• Update Time: 2025-06-08

1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 1,3-benzodioxol-5-yl[2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C18H15BrN2O3S/c19-14-4-1-12(2-5-14)10-25-18-20-7-8-21(18)17(22)13-3-6-15-16(9-13)24-11-23-15/h1-6,9H,7-8,10-11H2
• InChI Key： DWWITYBVCRNMTG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1C(SCC2=CC=C(Br)C=C2)=NCC1)=O

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Analysis of 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851800-57-2)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851800-57-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex structure, featuring a benzodioxole moiety, a bromophenyl group, and an imidazole ring, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole in drug development?" Recent studies suggest that this molecule exhibits inhibitory effects on certain enzymes involved in inflammatory and metabolic disorders. Its benzodioxole component is known for its bioactivity, while the bromophenyl group enhances its binding affinity to target proteins. These properties make it a valuable scaffold for designing novel therapeutics.

Another hot topic in the scientific community is the synthetic pathways for CAS No. 851800-57-2. Organic chemists are exploring efficient methods to synthesize this compound, with a focus on green chemistry principles to minimize environmental impact. The incorporation of the methylsulfanyl group and the imidazole ring requires precise reaction conditions, which are often discussed in academic forums and research publications. Optimizing these synthetic routes is crucial for scaling up production while maintaining high purity and yield.

The pharmacokinetic properties of 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole are also a subject of intense research. Scientists are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to evaluate its suitability as a drug candidate. Preliminary data indicate that the compound has moderate bioavailability and stability, but further modifications may be needed to enhance its therapeutic efficacy. These findings are often highlighted in discussions about structure-activity relationships (SAR) and drug design.

In addition to its potential therapeutic uses, CAS No. 851800-57-2 is being studied for its role in chemical biology. Researchers are using this compound as a tool to probe biological systems and understand complex cellular mechanisms. Its ability to interact with specific proteins and enzymes makes it a valuable asset in target identification and validation studies. This application aligns with the growing trend of using small molecules to unravel the mysteries of human biology and disease.

From a commercial perspective, the demand for 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is expected to rise as more research highlights its potential. Suppliers and manufacturers are focusing on producing high-purity batches to meet the needs of academic and industrial laboratories. Quality control and regulatory compliance are critical factors in this process, ensuring that the compound meets the standards required for research and development.

In summary, 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851800-57-2) is a multifaceted compound with significant promise in drug discovery and chemical biology. Its unique structure, combined with its bioactive properties, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discussions and innovations.